Methyl 6-(trifluoromethyl)-1-benzothiophene-2-carboxylate
Cat. No. B1369994
M. Wt: 260.23 g/mol
InChI Key: QHWPUCBUPABCRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09119396B2
Procedure details
A mixture of 1.11 g of 2-fluoro-4-(trifluoromethyl)benzaldehyde, 739 mg of methyl thioglycolate, 1.3 g of potassium carbonate and 20 ml of DMF was stirred at 140° C. for 2 hours, and then the reaction mixture was cooled to room temperature. To the reaction mixture was added water, and then extracted with tert-butyl methyl ether 3 times. The combined organic layer was washed with water, followed by saturated aqueous sodium chloride solution. The mixture was dried over magnesium sulfate, and then concentrated under reduced pressure to obtain 848 mg of methyl-6-(trifluoromethyl)benzo[b]thiophene-2-carboxylate (the present compound 2).
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:9]=[C:8]([C:10]([F:13])([F:12])[F:11])[CH:7]=[CH:6][C:3]=1[CH:4]=O.[C:14]([O:18][CH3:19])(=[O:17])[CH2:15][SH:16].C(=O)([O-])[O-].[K+].[K+].CN(C=O)C>O>[CH3:19][O:18][C:14]([C:15]1[S:16][C:2]2[CH:9]=[C:8]([C:10]([F:13])([F:12])[F:11])[CH:7]=[CH:6][C:3]=2[CH:4]=1)=[O:17] |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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1.11 g
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Type
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reactant
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Smiles
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FC1=C(C=O)C=CC(=C1)C(F)(F)F
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Name
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Quantity
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739 mg
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Type
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reactant
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Smiles
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C(CS)(=O)OC
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Name
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Quantity
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1.3 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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140 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred at 140° C. for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the reaction mixture was cooled to room temperature
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with tert-butyl methyl ether 3 times
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WASH
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Type
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WASH
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Details
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The combined organic layer was washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The mixture was dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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COC(=O)C1=CC2=C(S1)C=C(C=C2)C(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 848 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 56.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
